Cas no 61519-06-0 (Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester)

Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester structure
61519-06-0 structure
Product name:Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester
CAS No:61519-06-0
MF:C23H27NOS
MW:365.531584978104
CID:476391
PubChem ID:71394989

Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, 4-nonyl-, S-(4-cyanophenyl) ester
    • S-(4-cyanophenyl) 4-nonylbenzenecarbothioate
    • DTXSID90816652
    • 61519-06-0
    • S-(4-Cyanophenyl) 4-nonylbenzene-1-carbothioate
    • Inchi: InChI=1S/C23H27NOS/c1-2-3-4-5-6-7-8-9-19-10-14-21(15-11-19)23(25)26-22-16-12-20(18-24)13-17-22/h10-17H,2-9H2,1H3
    • InChI Key: GQFMZRNNSCFQHM-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCC1=CC=C(C=C1)C(=O)SC2=CC=C(C=C2)C#N

Computed Properties

  • Exact Mass: 365.18151
  • Monoisotopic Mass: 365.18133566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų
  • XLogP3: 8.2

Experimental Properties

  • PSA: 40.86

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